Zinc chloride, anhydrous

• CAS No.: 7646-85-7
• Product Name: Zinc chloride, anhydrous
• Molecular Formula: ZnCl2; Cl2Zn
• Molecular Weight: 136.3 g/mol
• IUPAC Name: zinc;dichloride
• Standard InChI: InChI=1S/2ClH.Zn/h2*1H;/q;;+2/p-2
• Standard InChIKey: JIAARYAFYJHUJI-UHFFFAOYSA-L
• Impurities: Impurities include iron and manganese which are removed through precipitation after partial neutralization with zinc oxide or other alkali and oxidation with chlorine or sodium hypochlorite
• SMILES: [Cl-].[Cl-].[Zn+2]
• Canonical SMILES: [Cl-].[Cl-].[Zn+2]
• Boiling Point: Very high (USCG, 1999); 732 °C; 1350°F
• Colorform: White, very deliquesce granules, or fused pieces or rods; White, hygroscopic crystals; White particulate dispersed in air /Zinc chloride fume/
• Density: 2.91 at 77 °F (USCG, 1999); 2.907 at 25 °C; 2.9 g/cm³; 2.91 at 77°F; (77°F): 2.91
• Melting Point: 541 °F (USCG, 1999); Approximately 290 °C; 290 °C; 554°F
• Physical Description: Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals, Liquid; WHITE HYGROSCOPIC ODOURLESS SOLID IN VARIOUS FORMS.; White particulate dispersed in air with an acrid odor. Zinc chloride is a white crystalline solid.; White particulate dispersed in air.
• Description: Zinc Chloride is an ionic salt essential for the synthesis of cholesterol, protein, and fats. Zinc plays an important role in the proper functioning of the immune system. Zinc is required for the enzyme activities necessary for cell division, cell growth, and wound healing as well as the release of vitamin A from the liver. It plays a role in the acuity of the senses of smell and taste and is required to maintain prostate reproductive health and insulin function. Zinc is also involved in the metabolism of carbohydrates. Zinc chloride is administered orally or parenterally as a nutritional supplement.; Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes.
• Shelf Life: In weak aqueous solution has tendency to form insoluable basic salt by hydrolysis; about 1/2 its weight of ammonium chloride has been used for stabilization; ... Stable in the vapor phase up to 900 °C
• Solubility: 432 g/100 g water at 25 °C; 614 g/100 g water at 100 °C; 1 gram dissolves in 0.25 mL 2% hydrochloric acid, 1.3 mL alcohol, 2 mL glycerol; freely soluble in acetone; 100 g/100 cc alcohol at 12.5 °C; 434.599 lb/100 lb water at 70 °F; Solubility in water, g/100ml at 25 °C: 432 (very good); (70°F): 435%
• Synonyms: 004F2/68; 3-13L; 4P32; AN 200; AN 325; Amino-Zn; Amiplus Zn; Asarco L 15; Bioplex Zinco; Blue powder; C.I. Pigment Black 16; Ecka 4; F 1000; F 1000 (metal); F 1500T; F 2000; F 2000 (metal); F 500; F 500 (metal); GTT; GTT (metal); HZH; Ipaligo zinc; K
• Vapor Pressure: 1 Pa (0.0075 mm Hg) at 305 °C; 10 Pa (0.075 mmHg) at 356 °C; 100 Pa (0.75 mm Hg) at 419 °C; 1 kPa (7.5 mm Hg) at 497 °C; 10 kPa (75 mm Hg) at 596 °C; 100 kPa (750 mm Hg) at 726 °C /Calculated from ideal gas thermodynamic functions/; 0 mmHg (approx)
• PubChem Compound: 3007855
• Last Modified: Nov 11 2021